Cas no 2229259-26-9 (tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate
• CAS No: 2229259-26-9
• MF: C₁₅H₂₁ClN₂O₃
• MW: 312.791843175888
• CID: 6524788
• PubChem ID: 165780545
• Update Time: 2025-06-09

tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate
• EN300-1890400
• 2229259-26-9

• Inchi： 1S/C15H21ClN2O3/c1-15(2,3)21-14(20)18-7-6-17-12(9-18)11-5-4-10(16)8-13(11)19/h4-5,8,12,17,19H,6-7,9H2,1-3H3
• InChI Key： VONYCKXBFNULOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 312.1240702g/mol
• Monoisotopic Mass: 312.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 2229259-26-9)

Tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2229259-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of Tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate, particularly the presence of a tert-butyl group, a chloro-substituted phenyl ring, and a hydroxyl group, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate have been subjects of extensive research due to its potential role in drug development. The tert-butyl group, a bulky alkyl substituent, often enhances the lipophilicity and metabolic stability of pharmaceutical compounds, making it an attractive feature in medicinal chemistry. In contrast, the chloro-substituted phenyl ring and the hydroxyl group introduce polar functionalities that can influence binding affinity to biological targets. These structural elements collectively contribute to the compound's pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate and biological macromolecules. Studies have shown that this compound exhibits promising binding interactions with various enzymes and receptors, suggesting its potential as an intermediate in the development of novel therapeutic agents. For instance, preliminary computational studies indicate that the hydroxyl group and chloro-substituent may engage in hydrogen bonding and π-stacking interactions with target proteins, respectively.

The pharmaceutical industry has been increasingly interested in piperazine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The structural motif of Tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate aligns well with this trend, as it combines several pharmacophoric elements known to enhance drug-like properties. The presence of both lipophilic and hydrophilic regions in its structure allows for optimal solubility and membrane permeability, which are critical factors for drug efficacy.

In vitro studies have begun to unravel the pharmacological potential of Tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For example, researchers have observed modest inhibitory activity against specific kinases, which are key targets in cancer therapy. Additionally, the compound's interaction with neurotransmitter receptors has been investigated, revealing potential applications in managing central nervous system disorders.

The synthesis of Tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The use of chiral auxiliaries or catalysts ensures high enantioselectivity, which is crucial for developing enantiomerically pure pharmaceuticals with optimal therapeutic effects.

Quality control and analytical characterization are essential steps in evaluating the purity and stability of Tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm molecular structure and assess impurity profiles. These analytical methods provide critical data for ensuring compliance with regulatory standards and optimizing synthetic routes.

The future prospects of Tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate in drug discovery are promising. Ongoing research aims to explore its pharmacokinetic properties and toxicity profiles through preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound from laboratory research to clinical development. The integration of artificial intelligence (AI) tools in drug design may further enhance the optimization process by predicting novel derivatives with improved pharmacological properties.

The broader significance of piperazine derivatives in medicinal chemistry cannot be overstated. These compounds continue to serve as valuable scaffolds for developing innovative therapeutic agents. The unique structural features of Tert-butyl 3-(4-chloro-2-hydroxyphenyl)piperazine-1-carboxylate position it as a promising candidate for further exploration in this context. As research progresses, new insights into its biological activity and mechanism of action will likely emerge, paving the way for novel drug candidates targeting various diseases.